BENGHE Foundational & Exploratory

Check Availability & Pricing

C14TKL-1: A Potent Tachykinin-Like Peptide and
NK1 Receptor Agonist

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C14TKL-1

Cat. No.: B1159357

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

C14TKL-1 is an endogenous human tachykinin-like peptide that has garnered significant
interest within the scientific community due to its potent agonistic activity at the neurokinin-1
(NK1) receptor. This document provides a comprehensive overview of the structure, chemical
properties, and biological function of C14TKL-1. It includes a summary of its known quantitative
data, detailed representative experimental protocols for its synthesis and characterization, and
a depiction of its expected signaling pathway upon NK1 receptor activation. This guide is
intended to serve as a valuable resource for researchers and professionals engaged in drug
discovery and development, particularly those focused on tachykinin receptor modulation.

Structure and Chemical Properties

C14TKL-1 is a dodecapeptide with the amino acid sequence H-Arg-His-Arg-Thr-Pro-Met-Phe-
Tyr-Gly-Leu-Met-NH2. Its structure and key chemical properties are summarized in the tables
below.

Table 1: Structural Information for C14TKL-1
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Property

Value

Source

Amino Acid Sequence

H-Arg-His-Arg-Thr-Pro-Met-
Phe-Tyr-Gly-Leu-Met-NH2

PubChem CID 90488729

One-Letter Code

RHRTPMFYGLM-NH2

PubChem CID 90488729

IUPAC Name

L-arginyl-L-histidyl-L-arginyl-L-
threonyl-L-prolyl-L-methionyl-
L-phenylalanyl-L-tyrosyl-glycyl-
L-leucyl-L-methioninamide

PubChem CID 90488729

ble 2: Physicochemical ies of € ]

Property Value Source

Molecular Formula C63H98N20013S2 PubChem CID 90488729
Molecular Weight 1407.7 g/mol PubChem CID 90488729
Potency (ECS0 at NK1 1 nM SmallMolecules.com

Receptor)

Biological Activity and Signaling Pathway

C14TKL-1 is a potent agonist for the neurokinin-1 (NK1) receptor, a G-protein coupled receptor
(GPCR) that is the primary receptor for the neuropeptide Substance P.[1] The activation of the
NK1 receptor by agonists like C14TKL-1 is known to initiate a cascade of intracellular signaling

events.

Upon binding of C14TKL-1 to the NKL1 receptor, the receptor undergoes a conformational
change, leading to the activation of associated heterotrimeric G-proteins, primarily Gag/11.
This activation stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol
4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and
diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to its receptor on the
endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The increase in
cytosolic Ca2+ and the presence of DAG collectively activate protein kinase C (PKC).
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Furthermore, NK1 receptor activation can also lead to the stimulation of the mitogen-activated
protein kinase (MAPK) cascade, including the extracellular signal-regulated kinases 1 and 2
(ERK1/2).[2][3] The activation of these pathways ultimately results in a variety of cellular
responses, including neuronal excitation, smooth muscle contraction, and inflammation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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